Alpha-halocarboxylic acids
Alpha-halocarboxylic acids are a class of organic compounds containing both a carboxylic acid group (-COOH) and a halogen atom attached to the α-carbon (the carbon directly adjacent to the carboxyl group). These compounds play a significant role in various chemical processes due to their unique reactivity. They are commonly used as precursors for a wide range of organic syntheses, particularly in the pharmaceutical industry where they serve as intermediates in drug synthesis.
The halogen substituent can be chlorine, bromine, or iodine, each imparting different properties and reactivities. For example, chlorine-substituted alpha-halocarboxylic acids are more reactive towards nucleophiles than their brominated counterparts due to the lower electron-withdrawing effect of chlorine.
Additionally, these compounds have applications in polymer chemistry, where they can act as initiators or crosslinking agents. Their versatile nature makes them indispensable tools in organic synthesis and industrial processes.

Structure | Chemical Name | CAS | MF |
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2-\u200bBromopropionic Acid-\u200b1-\u200b13C | 100900-34-3 | C3H5BrO2 |
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Acetic acid,2,2-dichloro-, ion(1-) | 13425-80-4 | C2HCl2O2 |
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2-bromo-2-cyclohexylacetic acid | 5428-00-2 | C8H13BrO2 |
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Dichloroacetic Acid-d2 | 63403-57-6 | C2H2Cl2O2 |
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Sodium bromodifluoroacetate | 84349-27-9 | C2HBrF2NaO2 |
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2,2-difluoro-2-(trifluoromethoxy)acetic acid | 674-13-5 | C3HF5O3 |
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2,2-dibromopropanoic acid | 594-48-9 | C3H4Br2O2 |
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(2,2,2-Trifluoroethoxy)difluoroacetic Acid | 152538-73-3 | C4H3F5O3 |
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cis-3-Fluorocyclopentanamine Trifluoroacetic Acid Salt | 1154870-58-2 | C7H11F4NO2 |
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Bromoiodoacetic Acid | 71815-43-5 | C2H2BrIO2 |
Related Literature
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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